Cas no 797780-76-8 (1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 797780-76-8
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 5762805
• PubChem ID: 2142144
• Update Time: 2025-05-24

1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• SR-01000365878-1
• 1-(3-(4-(tert-butyl)phenoxy)propyl)indoline-2,3-dione
• AT-057/42796986
• F1641-0177
• 1-[3-(4-tert-butylphenoxy)propyl]-1H-indole-2,3-dione
• STL377938
• 1-[3-(4-tert-Butyl-phenoxy)-propyl]-1H-indole-2,3-dione
• AKOS000275326
• Z57728825
• SR-01000365878
• 1-[3-(4-tert-butylphenoxy)propyl]indole-2,3-dione
• 797780-76-8
• 1H-Indole-2,3-dione, 1-[3-[4-(1,1-dimethylethyl)phenoxy]propyl]-
• 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C21H23NO3/c1-21(2,3)15-9-11-16(12-10-15)25-14-6-13-22-18-8-5-4-7-17(18)19(23)20(22)24/h4-5,7-12H,6,13-14H2,1-3H3
• InChI Key： ZMPWINLYGWYVTJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)(C)C)CCCN1C(C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 502.0±60.0 °C(Predicted)
• pka: -2.49±0.20(Predicted)

Additional information on 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione

Professional Introduction to Compound with CAS No. 797780-76-8 and Product Name: 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione

The compound with the CAS number 797780-76-8 and the product name 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione incorporates a phenolic moiety linked to a propyl chain, which is further connected to a dihydroindole core. This structural configuration imparts unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from indole scaffolds. Indole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dihydroindole ring in 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione enhances its pharmacological potential by providing a scaffold that can be modified to target specific biological pathways. The 4-tert-butylphenoxy group adds steric bulk and lipophilicity, which can influence the compound's solubility and membrane permeability—critical factors in drug design.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SARs) in optimizing drug candidates. The compound 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione has been investigated for its interactions with various biological targets. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes involved in cancer progression and inflammation. The dihydroindole core is particularly noteworthy, as it has been shown to modulate the activity of transcription factors and signaling pathways relevant to chronic diseases. These findings align with the broader trend in drug discovery toward identifying small molecules that can selectively interfere with disease-causing mechanisms.

The synthesis of 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been utilized to construct the complex molecular framework efficiently. The use of these modern synthetic approaches underscores the compound's suitability for industrial-scale production if its therapeutic potential is validated through further clinical studies.

One of the most exciting aspects of 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione is its potential as a lead compound for drug development. Researchers are exploring derivatives of this molecule that could enhance its bioavailability and target specificity. For instance, modifications to the phenolic group or the propyl chain might improve its binding affinity to therapeutic targets while reducing off-target effects. Such structural optimizations are essential for translating preclinical findings into viable therapeutic agents.

The pharmacokinetic properties of 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione are also under investigation. Studies using computational modeling have predicted that the compound may exhibit favorable pharmacokinetic profiles due to its balanced lipophilicity and solubility. These predictions are supported by preliminary in vitro assays that demonstrate reasonable metabolic stability and low toxicity. However, further experimental validation is necessary to confirm these findings and assess potential drug-drug interactions.

In conclusion, 1-3-(4-tert-butylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 797780-76) represents a promising candidate for future pharmaceutical applications. Its unique molecular structure and demonstrated biological activity make it an attractive subject for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for complex diseases.